Cas no 1425367-61-8 (Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate)
Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate
- EN300-797896
- 1425367-61-8
- Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate
-
- Inchi: 1S/C14H25NO3/c1-10(2)12(16)11-8-6-7-9-15(11)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3
- InChI Key: NAVJISOYVUERFP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCCC1C(C(C)C)=O)=O
Computed Properties
- Exact Mass: 255.18344366g/mol
- Monoisotopic Mass: 255.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.6Ų
Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797896-0.05g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 0.05g |
$468.0 | 2024-05-22 | |
| Enamine | EN300-797896-0.1g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 0.1g |
$490.0 | 2024-05-22 | |
| Enamine | EN300-797896-0.25g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 0.25g |
$513.0 | 2024-05-22 | |
| Enamine | EN300-797896-0.5g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 0.5g |
$535.0 | 2024-05-22 | |
| Enamine | EN300-797896-1.0g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 1.0g |
$557.0 | 2024-05-22 | |
| Enamine | EN300-797896-2.5g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 2.5g |
$1089.0 | 2024-05-22 | |
| Enamine | EN300-797896-5.0g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 5.0g |
$1614.0 | 2024-05-22 | |
| Enamine | EN300-797896-10.0g |
tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate |
1425367-61-8 | 95% | 10.0g |
$2393.0 | 2024-05-22 |
Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate
Tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate: A Comprehensive Overview
The compound with CAS No. 1425367-61-8, commonly referred to as tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl group and a 2-methylpropanoyl substituent. The tert-butyl group provides steric bulk, while the piperidine ring contributes to the molecule's flexibility and potential for various chemical reactions. The 2-methylpropanoyl substituent adds additional functionality, making this compound versatile for applications in drug design, material science, and other areas of research.
Recent studies have highlighted the importance of tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of complex organic compounds, particularly in the field of medicinal chemistry. The molecule's ability to undergo various transformations, such as nucleophilic substitutions and ring-opening reactions, has made it a valuable building block for constructing bioactive agents with potential therapeutic applications.
In terms of synthesis, tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic acylation and ring-closing reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical processes.
The structural features of this compound make it particularly interesting for applications in polymer science. The piperidine ring can serve as a platform for constructing polymeric materials with tailored properties, such as improved mechanical strength or thermal stability. Additionally, the tert-butyl group can act as a cross-linking agent, enabling the creation of advanced materials for use in industries such as electronics and aerospace.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic properties, which could be harnessed for applications in optoelectronics and energy storage devices. These findings underscore the potential of this compound as a key component in next-generation materials.
In conclusion, tert-butyl 2-(2-methylpropanoyl)piperidine-1-carboxylate is a multifaceted compound with significant implications across various fields of science and technology. Its versatile structure, combined with recent advances in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future innovations is expected to grow even further.
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